Cas no 17994-15-9 (2,3,4,13-tetrahydro-1H-benz[g]indole[2,3-a]quinolizin-6-ium nitrate)

• Product Name: 2,3,4,13-tetrahydro-1H-benz[g]indole[2,3-a]quinolizin-6-ium nitrate
• CAS No: 17994-15-9
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 882166
• PubChem ID: 6332663
• Update Time: 2025-04-19

2,3,4,13-tetrahydro-1H-benz[g]indole[2,3-a]quinolizin-6-ium nitrate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,13-tetrahydro-1H-benz[g]indole[2,3-a]quinolizin-6-ium nitrate
• 16,17,18,19-tetrahydro-3H-yohimban-13-ium,nitrate
• 2,3,4,13-Tetrahydro-1H-benz(g)indole(2,3-a)quinolizin-6-ium nitrate
• 3,4,5,6,14,15,20,21-octadehydroyohimban-4-ium nitrate
• DA-57790
• CHEMBL3391842
• Sempervirine (nitrate)
• NSC407299
• EINECS 241-909-4
• Sempervirine nitrate dihydrate
• CS-0783404
• NSC 407299
• 16,17,18,19-tetrahydro-3H-yohimban-13-ium;nitrate
• FS-6818
• NPMOCMWCFIQGMK-UHFFFAOYSA-O
• 17994-15-9
• NSC 127571
• AKOS040735530
• HY-N7507A
• NSC 21728
• 1H-Benz[g]indolo[2,3-a]quinolizin-6-ium, 2,3,4,13-tetrahydro-, nitrate (1:1)

• Inchi： 1S/C19H16N2.H2NO3/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1;2-1(3)4/h3-4,7-12H,1-2,5-6H2;(H2,2,3,4)/q;+1/p+1
• InChI Key： NYLUYOANENVLBH-UHFFFAOYSA-O
• SMILES： O[N+](=O)O.[N+]12=CC=C3C4C=CC=CC=4NC3=C1C=C1CCCCC1=C2

Computed Properties

• Exact Mass: 335.12711
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 86.09